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Compound of Interest

Compound Name: UAMC-1110

Cat. No.: B611531 Get Quote

This guide provides researchers, scientists, and drug development professionals with

comprehensive troubleshooting protocols and frequently asked questions regarding the

solubility of UAMC-1110 in aqueous solutions. UAMC-1110 is a potent and selective inhibitor

of fibroblast activation protein (FAP) with an IC50 of 3.2 nM.[1][2] It also demonstrates inhibitory

activity against prolyl oligopeptidase (PREP) with an IC50 of 1.8 μM.[1][2] Due to its

hydrophobic nature, achieving stable aqueous solutions can be challenging. This resource

aims to provide clear, actionable solutions to common solubility issues.

Frequently Asked Questions (FAQs)
Q1: What is UAMC-1110 and what is its primary application?

A1: UAMC-1110 is a small molecule inhibitor of fibroblast activation protein (FAP), a serine

protease highly expressed in the tumor microenvironment and sites of tissue remodeling.[3][4]

Its high potency and selectivity make it a valuable tool in cancer research and the development

of FAP-targeted diagnostics and therapeutics ('theranostics').[4]

Q2: Is UAMC-1110 soluble in water?

A2: UAMC-1110 has very low solubility in purely aqueous solutions. Direct dissolution in water

or saline buffers is generally not feasible and will likely result in precipitation. A derivative, NH2-

UAMC1110 TFA, is reported to be water-soluble, but this is a different compound.[5]

Q3: What are the recommended solvents for preparing UAMC-1110 stock solutions?
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A3: The recommended solvent for preparing a stock solution of UAMC-1110 is Dimethyl

sulfoxide (DMSO), in which it is soluble at concentrations of 10 mg/mL or higher.[6] It is

sparingly soluble in ethanol (1-10 mg/mL).[6]

Q4: How should I prepare a working solution of UAMC-1110 in an aqueous buffer for in vitro

experiments?

A4: To prepare an in vitro working solution, first dissolve UAMC-1110 in 100% DMSO to create

a concentrated stock solution (e.g., 10 mM). This stock can then be serially diluted into your

aqueous experimental buffer. It is crucial to ensure the final concentration of DMSO in your

working solution is low enough to not affect your experimental system, typically less than 0.5%.

Vigorous mixing during dilution is essential to prevent precipitation.

Q5: What should I do if I observe precipitation when diluting my DMSO stock into an aqueous

buffer?

A5: Precipitation upon dilution indicates that the aqueous solubility limit of UAMC-1110 has

been exceeded. To resolve this, you can try:

Lowering the final concentration: Your target concentration may be too high for the chosen

buffer system.

Using a solubilizing agent: For certain applications, especially for in vivo studies, co-solvents

and solubilizers like PEG300, Tween-80, or SBE-β-CD can be used to increase aqueous

solubility.[1]

Gentle heating and/or sonication: If precipitation occurs during preparation, gentle heating or

sonication can aid in dissolution.[1]

Q6: How should I store stock and working solutions of UAMC-1110?

A6: Stock solutions of UAMC-1110 in DMSO should be aliquoted and stored at -20°C for short-

term storage (up to 1 month) or -80°C for long-term storage (up to 6 months).[1][5] It is

recommended to prepare aqueous working solutions fresh on the day of use to ensure stability

and avoid precipitation.[1] Avoid repeated freeze-thaw cycles of the stock solution.[2]

Solubility Data
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The following tables summarize the known solubility of UAMC-1110 in various solvents and

formulations.

Table 1: UAMC-1110 Solubility in Standard Solvents

Solvent Solubility Reference

DMSO ≥ 10 mg/mL [6]

Ethanol
1-10 mg/mL (Sparingly

Soluble)
[6]

Table 2: Formulations for Enhanced Aqueous Solubility of UAMC-1110

Formulation Composition
(by volume)

Achieved Solubility Reference

10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline
≥ 2.5 mg/mL (7.26 mM) [1]

10% DMSO, 90% (20% SBE-

β-CD in Saline)
≥ 2.5 mg/mL (7.26 mM) [1]

10% DMSO, 90% Corn Oil ≥ 2.5 mg/mL (7.26 mM) [1]

Troubleshooting Guide for Aqueous Solutions
Issue: UAMC-1110 powder is not dissolving in my aqueous buffer.

Cause: UAMC-1110 has poor intrinsic aqueous solubility. Direct dissolution in aqueous

media is not an effective method.

Solution: An indirect dissolution method using an organic stock solution is required. Please

follow the workflow below.
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Start: Solid UAMC-1110

Dissolve in 100% DMSO
(e.g., to 10 mM or 25 mg/mL)

Step 1

Vortex/Mix until fully dissolved

Step 2

Result: Concentrated Stock Solution

Step 3

Serially dilute stock solution
into final aqueous buffer

Step 4

Vortex immediately during dilution

Step 5

Result: Clear Aqueous Working Solution

Step 6
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Precipitation Observed
in Aqueous Solution

Is the final DMSO
concentration > 0.5%?

High DMSO may alter solubility.
Re-prepare with less DMSO stock.

Yes

Is the final UAMC-1110
concentration high?

No

Problem Solved:
Clear Solution

Lower the final concentration.
Determine max solubility empirically.

Yes

Is the experiment in-vivo or can
it tolerate co-solvents?

No

Use a formulation with co-solvents
(e.g., PEG300, Tween-80).

See Protocol 2.

Yes

Use sonication or gentle heat.
Prepare fresh before each use.

No

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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